4-Formyl-4-methylheptanenitrile
Cat. No. B8603508
M. Wt: 153.22 g/mol
InChI Key: IUDMDIPSJXLOHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05166443
Procedure details
Example 2 was repeated, with 55.9 g of 2-methyl-2-propyl-4-cyanobutanal (purity 86.6%, 48.4 g, 0.316 mol) per hour and 1365 ml (819 g, 48.2 mol) per hour of liquid ammonia at 250 bar and 60° C. being pumped through the imination reactor. The product stream was subsequently passed through the hydrogenation reactor from bottom to top at 250 bar and 120° C. while simultaneously passing 100 l(S.T.P.)/h (4.5 mol) of hydrogen through the reactor. The product stream was decompressed to atmospheric pressure and NH3 was removed by distillation. The product from 16.8 hours was separated by fractional distillation on a 30 cm packed column (3 mm glass rings), giving 174.4 g of 3-methyl-3-propylpiperidine and 501.6 g of 2-methyl-2-propylpentane-1,5-diamine. The diamine yield was 59.6% of theory.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH2:9][CH2:10][CH3:11])([CH2:5][CH2:6][C:7]#[N:8])[CH:3]=O.[NH3:12].[H][H]>>[CH3:1][C:2]1([CH2:9][CH2:10][CH3:11])[CH2:5][CH2:6][CH2:7][NH:8][CH2:3]1.[CH3:1][C:2]([CH2:9][CH2:10][CH3:11])([CH2:5][CH2:6][CH2:7][NH2:8])[CH2:3][NH2:12]
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Inputs
Step One
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Name
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Quantity
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55.9 g
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Type
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reactant
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Smiles
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CC(C=O)(CCC#N)CCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to top at 250 bar and 120° C.
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CUSTOM
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Type
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CUSTOM
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Details
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was removed by distillation
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CUSTOM
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Type
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CUSTOM
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Details
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The product from 16.8 hours was separated by fractional distillation on a 30 cm
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Duration
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16.8 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(CNCCC1)CCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 174.4 g |
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Name
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Type
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product
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Smiles
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CC(CN)(CCCN)CCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 501.6 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
